Cas no 132259-10-0 (Oxygen)

Oxygen structure
Oxygen structure
Product Name:Oxygen
CAS No:132259-10-0
MF:C37H51Cl2N3O5S
MW:720.788947343826
CID:93402
PubChem ID:195130
Update Time:2025-04-18

Oxygen Chemical and Physical Properties

Names and Identifiers

    • Oxygen
    • CAL-MAT AIR
    • AIR
    • Air, refrigerated liquid (cryogenic liquid).
    • COMPRESSED AIR, BREATHING AIR
    • Ambient air
    • Southern oceanic air
    • Hoe 166
    • R-(+)-3,4-Dihydro-2-isopropyl-4-methyl-2-(2-(4-(4-(2(3,4,5-trimethoxyphenyl)ethyl)piperazinyl)butoxy)phenyl)-2H-1,4-benzothiazin-3-on-dihydrochloride
    • 2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-2-(1-methylethyl)-2-(2-(4-(4-(2-(3,4,5-trimethoxyphenyl)ethyl)-1-piperazinyl)butyl)phenyl)-, dihydrochloride, (R)-
    • (2R)-4-methyl-2-propan-2-yl-2-[2-[4-[4-[2-(3,4,5-trimethoxyphenyl)ethyl]piperazin-1-yl]butoxy]phenyl]-1,4-benzothiazin-3-one;dihydrochloride
    • 4-Methyl-2-(propan-2-yl)-2-[2-(4-{4-[2-(3,4,5-trimethoxyphenyl)ethyl]piperazin-1-yl}butoxy)phenyl]-2H-1,4-benzothiazin-3(4H)-one--hydrogen chloride (1/2)
    • Hoe-166
    • 115043-27-1
    • DTXSID00921600
    • 132259-10-0
    • HQTMLRUQTHILKM-CHKASDEDSA-N
    • Inchi: 1S/C37H49N3O5S.2ClH/c1-27(2)37(36(41)38(3)30-14-8-10-16-34(30)46-37)29-13-7-9-15-31(29)45-24-12-11-18-39-20-22-40(23-21-39)19-17-28-25-32(42-4)35(44-6)33(26-28)43-5;;/h7-10,13-16,25-27H,11-12,17-24H2,1-6H3;2*1H/t37-;;/m1../s1
    • InChI Key: HQTMLRUQTHILKM-CHKASDEDSA-N
    • SMILES: Cl.Cl.S1C2C=CC=CC=2N(C)C([C@]1(C1=CC=CC=C1OCCCCN1CCN(CCC2C=C(C(=C(C=2)OC)OC)OC)CC1)C(C)C)=O

Computed Properties

  • Exact Mass: 719.2926483g/mol
  • Monoisotopic Mass: 719.2926483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 14
  • Complexity: 921
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89Ų

Experimental Properties

  • Boiling Point: −189 °C(lit.)

Oxygen Security Information

  • Hazardous Material transportation number:UN 1002 2.2
  • WGK Germany:3
  • Safety Instruction: 36
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.